Cas no 180530-01-2 (N-(5-Bromopyrimidin-2-yl)-N-methylacetamide)

N-(5-Bromopyrimidin-2-yl)-N-methylacetamide structure
180530-01-2 structure
Product Name:N-(5-Bromopyrimidin-2-yl)-N-methylacetamide
CAS No:180530-01-2
MF:C7H8BrN3O
MW:230.061920166016
CID:3047697
PubChem ID:59278270
Update Time:2025-04-21

N-(5-Bromopyrimidin-2-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(5-bromo-pyrimidin-2-yl)-N-methyl-acetamide
    • SB58087
    • SCHEMBL568378
    • BS-27607
    • 180530-01-2
    • N-(5-bromopyrimidin-2-yl)-N-methylacetamide
    • HHXBORNQIJORQO-UHFFFAOYSA-N
    • N-(5-Bromopyrimidin-2-yl)-N-methylacetamide
    • Inchi: 1S/C7H8BrN3O/c1-5(12)11(2)7-9-3-6(8)4-10-7/h3-4H,1-2H3
    • InChI Key: HHXBORNQIJORQO-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1)N(C(C)=O)C

Computed Properties

  • Exact Mass: 228.98500
  • Monoisotopic Mass: 228.98507Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.1Ų

Experimental Properties

  • PSA: 46.09000
  • LogP: 1.22180

N-(5-Bromopyrimidin-2-yl)-N-methylacetamide Security Information

N-(5-Bromopyrimidin-2-yl)-N-methylacetamide Pricemore >>

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